Cas no 1094255-70-5 (2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid)

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid is a heterocyclic compound featuring a benzoic acid moiety linked to a 1,2,4-oxadiazole ring substituted with a 3-chlorophenyl group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole core enhances metabolic stability and bioactivity, while the chlorophenyl substitution influences electronic and steric characteristics. The carboxylic acid functionality allows for further derivatization, facilitating its use as an intermediate in drug discovery. Its well-defined synthesis and purity make it suitable for applications requiring precise molecular interactions, such as enzyme inhibition studies or ligand design. The compound's stability under standard conditions ensures reliable performance in experimental settings.
2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid structure
1094255-70-5 structure
Product Name:2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid
CAS No:1094255-70-5
MF:C15H9ClN2O3
MW:300.69656252861
CID:5735225
PubChem ID:24178329
Update Time:2025-06-07

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid
    • Benzoic acid, 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-
    • 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoicacid
    • 1094255-70-5
    • AS-287
    • AKOS009323004
    • EN300-66231
    • Z382707028
    • 2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid
    • Inchi: 1S/C15H9ClN2O3/c16-10-5-3-4-9(8-10)13-17-14(21-18-13)11-6-1-2-7-12(11)15(19)20/h1-8H,(H,19,20)
    • InChI Key: SIXMTRSELLHILQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1C1ON=C(C2=CC=CC(Cl)=C2)N=1

Computed Properties

  • Exact Mass: 300.0301698g/mol
  • Monoisotopic Mass: 300.0301698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 76.2Ų

2-3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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